N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C15H26N4O2/c1-13(20)10-18-6-8-19(9-7-18)11-14(21)17-15(12-16)4-2-3-5-15/h13,20H,2-11H2,1H3,(H,17,21)
• InChI Key: GKPXVWUPGQOEIK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCN(CC1)CC(=O)NC2(CCCC2)C#N)O
• Molecular Formula: C15H26N4O2
• Molecular Weight: 294.39 g/mol

Description

N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating neuronal excitability. Inhibition of GABA-AT by CPP-115 leads to an increase in GABA levels, which can have a range of effects on the central nervous system.

Mechanism of Action

N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide works by inhibiting GABA-AT, the enzyme responsible for the breakdown of GABA. By inhibiting GABA-AT, N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide leads to an increase in GABA levels in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. Increased GABA levels can lead to a reduction in neuronal activity and a range of physiological and behavioral effects.
Biochemical and Physiological Effects
N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide has been shown to have a range of biochemical and physiological effects in animal models. Studies have shown that N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide can increase GABA levels in the brain, leading to a reduction in neuronal activity and seizure activity. In addition, N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide has been shown to have anxiolytic and anti-addictive effects in animal models.

Advantages and Limitations for Lab Experiments

N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of GABA-AT, making it a valuable tool for studying the role of GABA in the central nervous system. However, N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide has several limitations as well. It is a complex molecule that requires specialized equipment and expertise to synthesize. In addition, the effects of N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide on GABA levels and neuronal activity can vary depending on the dose and route of administration.

Future Directions

There are several potential future directions for research on N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide. One area of interest is the potential therapeutic applications of N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide in neurological and psychiatric disorders. Studies have shown promising results in animal models, and further research is needed to determine the safety and efficacy of N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide in humans. Another area of interest is the development of new and improved inhibitors of GABA-AT. N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide is a valuable tool for studying the role of GABA in the central nervous system, but there is still much to learn about this important neurotransmitter and its potential therapeutic applications.

Synthesis Methods

N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide can be synthesized through a multi-step process involving the reaction of several chemical precursors. The final step involves the addition of the piperazine moiety to the cyclopentyl ring. The synthesis of N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide has been studied extensively for its potential therapeutic applications in a range of neurological and psychiatric disorders, including epilepsy, anxiety, and addiction. Studies have shown that N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide can increase GABA levels in the brain, leading to a reduction in neuronal excitability and seizure activity. In addition, N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide has been shown to have anxiolytic and anti-addictive effects in animal models.